Cas no 1193390-67-8 (N-1-(N'-Hydroxycarbamimidoyl)cyclopentylacetamide)

N-1-(N'-Hydroxycarbamimidoyl)cyclopentylacetamide structure
1193390-67-8 structure
Product Name:N-1-(N'-Hydroxycarbamimidoyl)cyclopentylacetamide
CAS No:1193390-67-8
MF:C8H15N3O2
MW:185.223601579666
CID:5047643
Update Time:2023-11-22

N-1-(N'-Hydroxycarbamimidoyl)cyclopentylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-[1-(N'-hydroxycarbamimidoyl)cyclopentyl]acetamide
    • N-[1-[(E)-N'-hydroxycarbamimidoyl]cyclopentyl]acetamide
    • N-{1-[(E)-N'-HYDROXYCARBAMIMIDOYL]CYCLOPENTYL}ACETAMIDE
    • NE56384
    • N-[1-(N'-hydroxycarbamimidoyl)cyclopentyl]acetamide, AldrichCPR
    • N-1-(N'-Hydroxycarbamimidoyl)cyclopentylacetamide
    • Inchi: 1S/C8H15N3O2/c1-6(12)10-8(7(9)11-13)4-2-3-5-8/h13H,2-5H2,1H3,(H2,9,11)(H,10,12)
    • InChI Key: MIFFPKWNFPTHND-UHFFFAOYSA-N
    • SMILES: O=C(C)NC1(/C(=N\O)/N)CCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 232
  • XLogP3: 0.4
  • Topological Polar Surface Area: 87.7

N-1-(N'-Hydroxycarbamimidoyl)cyclopentylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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N-[1-(N'-Hydroxycarbamimidoyl)cyclopentyl]acetamide
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$ 70.00 2022-06-03
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Enamine
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Enamine
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Enamine
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